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Compound of Interest

Compound Name: 8-Bromo-7-methoxycoumarin

Cat. No.: B063402 Get Quote

8-Bromo-7-methoxycoumarin: A Technical
Overview
This technical guide provides a comprehensive overview of 8-Bromo-7-methoxycoumarin,

tailored for researchers, scientists, and professionals in drug development. While specific

experimental data for this compound is limited in publicly available literature, this document

compiles its known physicochemical properties and draws upon data from closely related

brominated coumarins to offer insights into its synthesis and potential biological relevance.

Core Physicochemical Properties
Quantitative data for 8-Bromo-7-methoxycoumarin is summarized in the table below. It is

noteworthy that a specific CAS number for this compound is not readily available in common

chemical databases.

Property Value Source

Molecular Formula C₁₀H₇BrO₃ [1]

Molecular Weight 255.06 g/mol [1]

CAS Number Not Available
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Synthesis of Brominated Methoxycoumarins: An
Exemplary Protocol
While a direct experimental protocol for the synthesis of 8-Bromo-7-methoxycoumarin is not

detailed in the available literature, the synthesis of analogous compounds, such as 5-bromo-8-

methoxycoumarin derivatives, provides a viable procedural framework. The following is a

representative methodology based on the synthesis of similar structures.

General Procedure for Bromination of
Methoxycoumarins
The bromination of a methoxycoumarin scaffold can be achieved using bromine in a suitable

solvent like glacial acetic acid. The reaction typically proceeds at an elevated temperature with

stirring.

Materials:

Starting Methoxycoumarin Derivative

Bromine (Br₂)

Glacial Acetic Acid (AcOH)

Protocol:

Dissolve the starting methoxycoumarin derivative in glacial acetic acid.

While stirring, add bromine to the solution.

Heat the reaction mixture, for instance, to 60°C, and maintain stirring for a period of 2 hours.

After the reaction is complete, cool the mixture.

The brominated product can then be isolated and purified using standard techniques such as

filtration and recrystallization.
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For a more detailed example, the synthesis of 5-bromo-N-(2-hydroxyphenyl)-8-

methoxycoumarin-3-carboxamide involves the reaction of the parent carboxamide with bromine

in glacial acetic acid.[2]

Potential Biological Activity and Signaling Pathways
Specific studies detailing the biological activity and associated signaling pathways of 8-Bromo-
7-methoxycoumarin are not prevalent. However, research on the broader class of coumarins

and other substituted 8-methoxycoumarins offers valuable insights into its potential

pharmacological profile.

Coumarin derivatives are known to exhibit a wide range of biological activities, including anti-

inflammatory, antioxidant, antimicrobial, and anticancer effects. For instance, various 8-

substituted 7-methoxycoumarins have been investigated for their anti-tumor-promoting

activities.

It is plausible that 8-Bromo-7-methoxycoumarin could modulate inflammatory pathways.

Other methoxycoumarin derivatives have been shown to inhibit key signaling cascades such as

the NF-κB and MAPK pathways, which are central to the inflammatory response. Further

research is necessary to elucidate the specific biological targets and mechanisms of action for

8-Bromo-7-methoxycoumarin.

Visualizations
To aid in the understanding of the concepts discussed, the following diagrams illustrate a

generalized experimental workflow for the synthesis of brominated methoxycoumarins and a

relevant signaling pathway potentially modulated by such compounds.
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Generalized Synthesis Workflow

Start with
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A generalized workflow for the synthesis of brominated methoxycoumarins.
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Potential Anti-inflammatory Signaling Pathway

8-Bromo-7-methoxycoumarin
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A potential anti-inflammatory signaling pathway modulated by coumarin derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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